Cas no 2228344-39-4 (3-hydroxy-4-methylphenyl sulfamate)

• Product Name: 3-hydroxy-4-methylphenyl sulfamate
• CAS No: 2228344-39-4
• MF: C₇H₉NO₄S
• MW: 203.215660810471
• CID: 6406466
• PubChem ID: 165969835
• Update Time: 2025-06-09

3-hydroxy-4-methylphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-4-methylphenyl sulfamate
• 2228344-39-4
• EN300-1989838

• Inchi： 1S/C7H9NO4S/c1-5-2-3-6(4-7(5)9)12-13(8,10)11/h2-4,9H,1H3,(H2,8,10,11)
• InChI Key： YPLFAAXWQVOOJC-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC(C)=C(C=1)O

Computed Properties

• Exact Mass: 203.02522894g/mol
• Monoisotopic Mass: 203.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 98Ų

Additional information on 3-hydroxy-4-methylphenyl sulfamate

3-Hydroxy-4-methylphenyl Sulfamate (CAS No. 2228344-39-4): An Emerging Compound in Pharmaceutical Research

3-Hydroxy-4-methylphenyl sulfamate (CAS No. 2228344-39-4) is a promising compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its 3-hydroxy-4-methylphenyl and sulfamate groups, exhibits a range of biological activities that make it a valuable candidate for further investigation.

The chemical structure of 3-hydroxy-4-methylphenyl sulfamate is composed of a phenyl ring with a hydroxyl group at the 3-position and a methyl group at the 4-position, linked to a sulfamate moiety. This specific arrangement of functional groups imparts the compound with distinct properties that are crucial for its biological activity. The hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility and interactions with biological targets. The methyl group provides steric hindrance, which can influence the compound's binding affinity and selectivity. The sulfamate group, known for its ability to mimic carboxylic acids, contributes to the compound's pharmacological profile by affecting its metabolic stability and bioavailability.

Recent studies have explored the potential therapeutic applications of 3-hydroxy-4-methylphenyl sulfamate. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-hydroxy-4-methylphenyl sulfamate could be a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-hydroxy-4-methylphenyl sulfamate has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and Bcl-2, which are key regulators of cell survival and death. These preliminary results warrant further investigation into the potential use of 3-hydroxy-4-methylphenyl sulfamate as an anticancer agent.

In addition to its therapeutic potential, the pharmacokinetic properties of 3-hydroxy-4-methylphenyl sulfamate have been studied to assess its suitability for drug development. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, toxicity studies have indicated that 3-hydroxy-4-methylphenyl sulfamate is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthetic route for producing 3-hydroxy-4-methylphenyl sulfamate has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the phenolic intermediate followed by the introduction of the sulfamate group. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve efficiency and reduce environmental impact.

In conclusion, 3-hydroxy-4-methylphenyl sulfamate (CAS No. 2228344-39-4) is an emerging compound with significant potential in pharmaceutical research. Its unique chemical structure confers it with diverse biological activities, making it a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future clinical trials and drug development.